Cas no 131068-47-8 (suc-ala-ala-pro-arg-pna)

• Product Name: suc-ala-ala-pro-arg-pna
• CAS No: 131068-47-8
• MF: C₂₇H₃₉N₉O₉
• MW: 633.653465509415
• MDL: MFCD00238354
• CID: 898490
• Update Time: 2026-04-29

suc-ala-ala-pro-arg-pna Chemical and Physical Properties

Names and Identifiers

• suc-ala-ala-pro-arg-pna
• Suc-AAPD -pNA

• MDL： MFCD00238354
• Inchi： InChI=1S/C27H39N9O9/c1-15(31-21(37)11-12-22(38)39)23(40)32-16(2)26(43)35-14-4-6-20(35)25(42)34-19(5-3-13-30-27(28)29)24(41)33-17-7-9-18(10-8-17)36(44)45/h7-10,15-16,19-20H,3-6,11-14H2,1-2H3,(H,31,37)(H,32,40)(H,33,41)(H,34,42)(H,38,39)(H4,28,29,30)/t15-,16-,19-,20-/m0/s1
• InChI Key： XHCDPNOVUNAIPA-FVCZOJIISA-N
• SMILES： C[C@H](NC(CCC(O)=O)=O)C(N[C@H](C(N1CCC[C@H]1C(N[C@H](C(NC2=CC=C([N+]([O-])=O)C=C2)=O)CCCNC(N)=N)=O)=O)C)=O

Computed Properties

• Exact Mass: 633.28737
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 45
• Rotatable Bond Count: 22

Experimental Properties

• Color/Form: Not determined
• PSA: 279.05
• Solubility: Not determined

Additional information on suc-ala-ala-pro-arg-pna

Comprehensive Overview of suc-ala-ala-pro-arg-pna (CAS No. 131068-47-8): Applications and Research Insights

The compound suc-ala-ala-pro-arg-pna (CAS No. 131068-47-8) is a synthetic peptide substrate widely utilized in biochemical and pharmaceutical research. Its unique structure, featuring a succinyl (suc) group and a para-nitroaniline (pna) chromophore, makes it an essential tool for studying enzyme kinetics, particularly for serine proteases like thrombin and trypsin. Researchers frequently employ this substrate to measure enzymatic activity due to its high sensitivity and specificity, which aligns with the growing demand for precision diagnostics and drug development tools.

In recent years, the interest in peptide-based therapeutics has surged, driven by their potential in treating diseases such as diabetes, cancer, and cardiovascular disorders. suc-ala-ala-pro-arg-pna plays a pivotal role in this domain, as it helps elucidate the mechanisms of protease inhibitors—a hot topic in biopharmaceutical innovation. Its compatibility with high-throughput screening (HTS) platforms further enhances its relevance in modern drug discovery pipelines, addressing the need for faster, cost-effective R&D solutions.

From an industrial perspective, the demand for custom peptide substrates like suc-ala-ala-pro-arg-pna has grown alongside advancements in personalized medicine. Laboratories and biotech firms prioritize substrates that offer reproducibility and scalability, two attributes this compound exemplifies. Additionally, its stability under controlled conditions makes it suitable for long-term storage, a critical factor for research institutions managing large reagent inventories.

Environmental and safety considerations are also paramount in contemporary research. Unlike hazardous reagents, suc-ala-ala-pro-arg-pna is classified as a low-risk compound, aligning with the global shift toward green chemistry practices. This aspect resonates with researchers seeking sustainable lab solutions, a frequently searched topic in scientific forums and AI-driven knowledge bases.

For those exploring enzyme-substrate interactions or protease assay optimization, suc-ala-ala-pro-arg-pna remains a gold standard. Its detailed spectral properties (e.g., absorbance at 405 nm upon cleavage) facilitate real-time monitoring, a feature highly valued in kinetic studies. As proteomics continues to dominate life sciences, this substrate’s versatility ensures its enduring relevance in both academic and industrial settings.

In summary, suc-ala-ala-pro-arg-pna (CAS No. 131068-47-8) bridges fundamental research and applied science, addressing key challenges in biomarker discovery and therapeutic target validation. Its adaptability to cutting-edge technologies like AI-driven drug design and automated lab systems positions it as a cornerstone of 21st-century biochemical research.